4-Pregnen-17α, 20β-diol-3-one-20-sulfate
4-Pregnen-17α, 20β-diol-3-one-20-sulfate
Brand Name:
Vulcanchem
CAS No.:
138949-80-1
VCID:
VC0014409
InChI:
InChI=1S/C21H32O6S/c1-13(27-28(24,25)26)21(23)11-8-18-16-5-4-14-12-15(22)6-9-19(14,2)17(16)7-10-20(18,21)3/h12-13,16-18,23H,4-11H2,1-3H3,(H,24,25,26)/t13-,16?,17?,18?,19+,20+,21+/m1/s1
SMILES:
CC(C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)O)OS(=O)(=O)O
Molecular Formula:
C21H32O6S
Molecular Weight:
412.541
4-Pregnen-17α, 20β-diol-3-one-20-sulfate
CAS No.: 138949-80-1
Reference Standards
VCID: VC0014409
Molecular Formula: C21H32O6S
Molecular Weight: 412.541
| CAS No. | 138949-80-1 |
|---|---|
| Product Name | 4-Pregnen-17α, 20β-diol-3-one-20-sulfate |
| Molecular Formula | C21H32O6S |
| Molecular Weight | 412.541 |
| IUPAC Name | [(1R)-1-[(10R,13S,17R)-17-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethyl] hydrogen sulfate |
| Standard InChI | InChI=1S/C21H32O6S/c1-13(27-28(24,25)26)21(23)11-8-18-16-5-4-14-12-15(22)6-9-19(14,2)17(16)7-10-20(18,21)3/h12-13,16-18,23H,4-11H2,1-3H3,(H,24,25,26)/t13-,16?,17?,18?,19+,20+,21+/m1/s1 |
| Standard InChIKey | ICFRLXUMZOYPOT-ZODIUPBPSA-N |
| SMILES | CC(C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)O)OS(=O)(=O)O |
| Synonyms | 17α, 20β-Dihydroxy-4-pregnen-3-one-20-sulfate; (20R)-17-Hydroxy-20-(sulfooxy)-pregn-4-en-3-one; |
| PubChem Compound | 46782782 |
| Last Modified | Nov 11 2021 |
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